2-Bromo-4-ethylanisole
Overview
Description
2-Bromo-4-ethylanisole, also known as 4-bromo-2-methoxyethanal or 2-bromo-4-methoxybenzaldehyde, is an organic compound that is used in many scientific and industrial applications. It is a colorless, water-soluble liquid that is used as a starting material in the synthesis of other compounds. It is also used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. This compound has a wide range of applications due to its unique properties and its ability to be used in a variety of reactions.
Scientific Research Applications
Synthesis and Chemical Applications
2-Bromo-4-ethylanisole has been utilized in various synthesis processes and chemical applications. A study highlighted the continuous, homogeneous, and rapid synthesis of 4-bromo-3-methylanisole, a close relative of this compound, in a modular microreaction system, emphasizing its significance in producing heat and pressure-sensitive dyes for thermal papers. This method showed superiority in controlling byproduct content and conversion efficiency compared to traditional industrial batch processes (Xie et al., 2020).
Photovoltaic Device Enhancement
4-bromoanisole, structurally related to this compound, has been used as a processing additive to control phase separation and purity in organic photovoltaic devices. Investigations into polymer-polymer blends have demonstrated that this additive significantly improves the aggregation and morphology of the blends, impacting the efficiency of these photovoltaic systems (Liu et al., 2012).
Catalysis and Oxidation
In the realm of catalysis, research involving non-heme iron catalysts for benzylic oxidation used 4-ethylanisole and similar compounds as model substrates. This study successfully demonstrated effective oxidation, providing insights into the behavior of this compound in catalytic systems and oxidation reactions (Klopstra et al., 2003).
Properties
IUPAC Name |
2-bromo-4-ethyl-1-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c1-3-7-4-5-9(11-2)8(10)6-7/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPDXTNZWHRBQJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40550913 |
Source
|
| Record name | 2-Bromo-4-ethyl-1-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40550913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
99179-98-3 |
Source
|
| Record name | 2-Bromo-4-ethyl-1-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40550913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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